Cas no 701298-46-6 (5-ethyl-2-methyl-1H-imidazole-4-carboxylic acid)

• Product Name: 5-ethyl-2-methyl-1H-imidazole-4-carboxylic acid
• CAS No: 701298-46-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 557311
• PubChem ID: 23084124
• Update Time: 2025-04-19

5-ethyl-2-methyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 4-ethyl-2-methyl-
• 1H-Imidazole-4-carboxylicacid, 5-ethyl-2-methyl- (9CI)
• 5-ethyl-2-methyl-1H-imidazole-4-carboxylic acid
• IZRNFZUMZPPRGJ-UHFFFAOYSA-N
• DTXSID90630431
• SCHEMBL948852
• EN300-1709131
• 701298-46-6
• 4-Ethyl-2-methyl-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C7H10N2O2/c1-3-5-6(7(10)11)9-4(2)8-5/h3H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： IZRNFZUMZPPRGJ-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC)NC(C)=N1)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98